An ultrathin iron-porphyrin based nanocapsule with high peroxidase-like activity for highly sensitive glucose detection†
Nanoscale Pub Date: 2018-11-26 DOI: 10.1039/C8NR07288D
Abstract
For the first time, an ultrathin iron-porphyrin based polymer nanocapsule with multiple peroxidase-like catalytic centers was constructed by covalently assembling iron-porphyrin monomers; this nanocapsule with a single molecule thickness shell acted as a highly efficient artificial enzyme for mimicking peroxidase. On the basis of the peroxidase-like activity of Fe-TPyP based nanocapsules (Fe-TPyP NCs), a highly sensitive colorimetric sensor for glucose determination was fabricated, the limit of detection was found to be as low as 0.098 μM. This study provided a novel strategy for developing artificial enzymes based on covalently assembled nanostructures. Furthermore, the colorimetric sensor for glucose determination showed potential applications in biomedicine and biology.
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Journal Name：Nanoscale
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CAS no.: 89640-58-4
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